3-Methoxypropyl 2-(4-nitrophenyl)acetate

• IUPAC Name: 3-methoxypropyl 2-(4-nitrophenyl)acetate
• InChI: InChI=1S/C12H15NO5/c1-17-7-2-8-18-12(14)9-10-3-5-11(6-4-10)13(15)16/h3-6H,2,7-9H2,1H3
• InChI Key: MEJMAHQFPOPMIM-UHFFFAOYSA-N
• Canonical SMILES: COCCCOC(=O)CC1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C12H15NO5
• Molecular Weight: 253.25 g/mol

Description

3-Methoxypropyl 2-(4-nitrophenyl)acetate is an organic ester featuring a 4-nitrophenylacetate backbone linked to a methoxypropyl group. The methoxypropyl ester moiety may enhance solubility compared to shorter-chain esters (e.g., methyl or ethyl), though direct data on its physicochemical properties are unavailable.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methoxypropyl 2-(4-nitrophenyl)acetate typically involves the esterification of 3-methoxypropyl alcohol with 2-(4-nitrophenyl)acetic acid. The reaction is usually catalyzed by an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction conditions often include refluxing the reactants in an organic solvent like toluene or dichloromethane to facilitate the esterification process.

Industrial Production Methods

In an industrial setting, the production of 3-Methoxypropyl 2-(4-nitrophenyl)acetate may involve continuous flow processes to enhance efficiency and yield. The use of immobilized catalysts and optimized reaction conditions can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

3-Methoxypropyl 2-(4-nitrophenyl)acetate can undergo various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The ester group can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with palladium on carbon or sodium borohydride are frequently used.

Substitution: Nucleophiles like amines or alcohols can be used under basic conditions to substitute the ester group.

Major Products Formed

Oxidation: Nitro derivatives of the compound.

Reduction: Amino derivatives of the compound.

Substitution: Various substituted esters depending on the nucleophile used.

Scientific Research Applications

3-Methoxypropyl 2-(4-nitrophenyl)acetate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions, particularly those involving esterases.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Methoxypropyl 2-(4-nitrophenyl)acetate involves its interaction with specific molecular targets. For instance, in enzymatic reactions, the ester group can be hydrolyzed by esterases, leading to the formation of 3-methoxypropyl alcohol and 2-(4-nitrophenyl)acetic acid. The nitrophenyl group can also interact with various biological pathways, influencing cellular processes.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds share structural motifs with 3-methoxypropyl 2-(4-nitrophenyl)acetate:

Compound Name	Key Substituents	Molecular Weight	Notable Properties	Evidence ID
Methyl 2-(4-methoxy-3-nitrophenyl)acetate	Methyl ester, 4-methoxy-3-nitrophenyl	225.20	Limited solubility data; Warning (H302)
Ethyl 2-(2-cyanoanilino)acetate	Ethyl ester, 2-cyanoanilino	Not provided	Potential bioactivity intermediate
6-((4-Methoxyphenyl)amino)-pyrimidinone	4-Methoxyphenyl, 2-(4-nitrophenyl)acetate	413.09 (HRMS)	High yield (78.5%), m.p. 215.8–217.7°C
Ethyl 2-(1H-benzimidazol-2-yl)acetate	Benzimidazolyl, nitrophenylhydrazone	Not provided	Crystalline, hydrogen-bonded chains

Key Observations :

• Nitro Group Positioning: Compounds with nitro groups at the para position (e.g., 6-((4-methoxyphenyl)amino)-pyrimidinone) exhibit higher thermal stability (m.p. >215°C) compared to ortho-substituted analogs .
• Crystallinity : Ethyl 2-(1H-benzimidazol-2-yl)acetate demonstrates hydrogen bonding (C–H···O, N–H···O), influencing its solid-state packing and solubility . The target compound’s crystallinity remains unstudied but may differ due to the methoxypropyl group’s steric effects.